Cas no 2171176-16-0 (4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid)

• Product Name: 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid
• CAS No: 2171176-16-0
• MF: C₂₇H₂₆N₂O₅
• MW: 458.505747318268
• CID: 5902133
• PubChem ID: 165584081
• Update Time: 2025-06-14

4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid
• EN300-1574806
• 2171176-16-0
• 4-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]benzoic acid

• Inchi： 1S/C27H26N2O5/c1-2-18(15-25(30)28-19-13-11-17(12-14-19)26(31)32)29-27(33)34-16-24-22-9-5-3-7-20(22)21-8-4-6-10-23(21)24/h3-14,18,24H,2,15-16H2,1H3,(H,28,30)(H,29,33)(H,31,32)/t18-/m0/s1
• InChI Key： ZCWOJDAHUMKJFU-SFHVURJKSA-N
• SMILES： O(C(N[C@H](CC(NC1C=CC(C(=O)O)=CC=1)=O)CC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 458.18417193g/mol
• Monoisotopic Mass: 458.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 698
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid

Recent Advances in the Study of 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid (CAS: 2171176-16-0)

The compound 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid (CAS: 2171176-16-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in peptide synthesis and drug development. Recent studies have explored its applications in targeted drug delivery, enzyme inhibition, and as a building block for novel therapeutic agents.

One of the key areas of research involving this compound is its role in solid-phase peptide synthesis (SPPS). The fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group in the molecule is instrumental in facilitating the stepwise assembly of peptides, ensuring high yields and minimal side reactions. Recent advancements have optimized the use of this compound in automated peptide synthesizers, enhancing the efficiency of producing complex peptide structures for biomedical applications.

In addition to its utility in peptide synthesis, 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid has been investigated for its potential in drug discovery. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a scaffold for designing protease inhibitors. The compound's ability to mimic natural substrates makes it a promising candidate for developing inhibitors targeting viral proteases, including those associated with SARS-CoV-2 and other emerging pathogens.

Another notable application of this compound lies in its use as a linker in antibody-drug conjugates (ADCs). Researchers have leveraged its benzoic acid moiety to create stable conjugates with monoclonal antibodies, enabling targeted delivery of cytotoxic agents to cancer cells. Recent preclinical trials have shown promising results, with improved tumor specificity and reduced off-target effects compared to traditional chemotherapy.

Despite these advancements, challenges remain in the large-scale production and purification of 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid. Recent efforts have focused on developing greener synthetic routes, minimizing the use of hazardous solvents and improving overall yield. A 2024 study in Organic Process Research & Development highlighted a novel enzymatic approach that significantly reduces the environmental footprint of the synthesis process.

Looking ahead, the versatility of 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid positions it as a valuable tool in both academic and industrial settings. Ongoing research aims to expand its applications in areas such as bioconjugation, prodrug design, and materials science. As the field continues to evolve, this compound is expected to play a pivotal role in advancing the frontiers of chemical biology and pharmaceutical innovation.